Cas no 699-20-7 (Benzene,1,4-bis(methylthio)-)

• Product Name: Benzene,1,4-bis(methylthio)-
• CAS No: 699-20-7
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• MDL: MFCD00465085
• CID: 506630
• PubChem ID: 136532
• Update Time: 2025-04-19

Benzene,1,4-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(methylthio)-
• 1,4-BIS (METHYLSULFANYL)BENZENE
• 1,4-bis(methylthio)benzene
• 1,4-bis(methylsulfanyl)benzene
• Benzene, 1,4-bis(methylthio)-
• DTXSID00220180
• 1,4-bis(methylsulfanyl)-benzene
• p-bis(methyl-thio)benzene
• SCHEMBL83839
• 4-(Methylthio)phenyl methyl sulfide
• starbld0042304
• AKOS006273397
• CVZBYEKCIDMLRV-UHFFFAOYSA-N
• 1,4-Benzenedithiol, S,S'-dimethyl-
• 699-20-7

• MDL： MFCD00465085
• Inchi： 1S/C8H10S2/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3
• InChI Key： CVZBYEKCIDMLRV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 170.0225
• Monoisotopic Mass: 170.022392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 265.8±23.0 °C at 760 mmHg
• Flash Point: 116.8±19.7 °C
• Refractive Index: 1.607
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzene,1,4-bis(methylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)